Cas no 903558-73-6 (METHYL 3-AMINO-2,3-DIHYDRO-1H-INDENE-5-CARBOXYLATE HYDROCHLORIDE)

• Product Name: METHYL 3-AMINO-2,3-DIHYDRO-1H-INDENE-5-CARBOXYLATE HYDROCHLORIDE
• CAS No: 903558-73-6
• MF: C₁₁H₁₄ClNO₂
• MW: 227.687362194061
• CID: 5575811
• PubChem ID: 76853948
• Update Time: 2025-07-23

METHYL 3-AMINO-2,3-DIHYDRO-1H-INDENE-5-CARBOXYLATE HYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

• METHYL 3-AMINO-2,3-DIHYDRO-1H-INDENE-5-CARBOXYLATE HYDROCHLORIDE
• methyl (3R)-3-aminoindane-5-carboxylate;hydrochloride
• Z4915202690
• Y11444
• 903558-73-6
• METHYL3-AMINO-2,3-DIHYDRO-1H-INDENE-5-CARBOXYLATEHYDROCHLORIDE
• METHYL 3-AMINO-2,3-DIHYDRO-1H-INDENE-5-CARBOXYLATE HCL
• methyl (3S)-3-aminoindane-5-carboxylate hydrochloride
• EN300-18776170
• 3-amino-indan-5-carboxylic acid methyl ester hydrochloride
• SB74124
• MFCD12761520
• SB74122
• methyl (3S)-3-aminoindane-5-carboxylate;hydrochloride
• (3S)-3-Amino-2,3-dihydro-1H-indene-5-carboxylic acid methyl ester hydrochloride

• Inchi： 1S/C11H13NO2.ClH/c1-14-11(13)8-3-2-7-4-5-10(12)9(7)6-8;/h2-3,6,10H,4-5,12H2,1H3;1H
• InChI Key： RSENWQHYPMZMBK-UHFFFAOYSA-N
• SMILES： NC1CCC2=CC=C(C(=O)OC)C=C12.Cl

Computed Properties

• Exact Mass: 227.0713064g/mol
• Monoisotopic Mass: 227.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 229
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes Indanes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Indanes

Additional information on METHYL 3-AMINO-2,3-DIHYDRO-1H-INDENE-5-CARBOXYLATE HYDROCHLORIDE

METHYL 3-AMINO-2,3-DIHYDRO-1H-INDENE-5-CARBOXYLATE HYDROCHLORIDE (CAS NO 903558-73-6): A Comprehensive Overview

METHYL 3-AMINO-2,3-DIHYDRO-1H-INDENE-5-CARBOXYLATE HYDROCHLORIDE, identified by its CAS number 903558-73-6, is a significant compound in the field of pharmaceutical chemistry. This compound, characterized by its complex molecular structure, has garnered attention due to its potential applications in drug development and medicinal chemistry. The unique arrangement of functional groups within its framework makes it a valuable intermediate in synthesizing various bioactive molecules.

The< strong>Methyl 3-amino-2,3-dihydro-1H-indene-5-carboxylate hydrochloride molecule consists of an indene core substituted with an amino group at the 3-position and a carboxylate group at the 5-position, further modified by a methyl ester and hydrochloride salt form. This structural configuration endows it with distinct chemical properties that are highly relevant in the design of novel therapeutic agents. The presence of both basic and acidic functionalities allows for diverse interactions with biological targets, making it a versatile building block in medicinal chemistry.

Recent advancements in synthetic methodologies have enhanced the accessibility of this compound, facilitating its incorporation into more complex molecular architectures. Researchers have leveraged modern techniques such as catalytic hydrogenation and palladium-catalyzed cross-coupling reactions to optimize the synthesis of< strong>Methyl 3-amino-2,3-dihydro-1H-indene-5-carboxylate hydrochloride. These improvements have not only improved yield but also reduced the environmental impact of its production, aligning with the growing emphasis on sustainable chemistry practices.

In the realm of pharmaceutical research, the< strong>Methyl 3-amino-2,3-dihydro-1H-indene-5-carboxylate hydrochloride compound has been explored for its potential pharmacological activities. Studies have indicated that derivatives of this molecule exhibit promising properties as kinase inhibitors and anti-inflammatory agents. The indene scaffold is particularly interesting due to its ability to mimic natural products and bioactive heterocycles found in medicinal plants. This structural motif has been associated with enhanced binding affinity to specific protein targets, which is crucial for developing effective drugs.

One notable area of research involves the use of< strong>Methyl 3-amino-2,3-dihydro-1H-indene-5-carboxylate hydrochloride as a precursor in designing small-molecule inhibitors targeting cancer-related pathways. The amino and carboxylate groups provide multiple sites for chemical modification, enabling the creation of libraries of compounds with tailored biological activities. High-throughput screening (HTS) campaigns have been conducted using these derivatives to identify lead compounds for further optimization. The results have shown encouraging preliminary data regarding their ability to disrupt aberrant signaling pathways in tumor cells.

The hydrochloride salt form of this compound enhances its solubility in aqueous media, which is a critical factor for formulation development in drug delivery systems. Improved solubility translates to better bioavailability and more efficient delivery to target tissues. This aspect has prompted investigations into oral and intravenous formulations incorporating derivatives of< strong>Methyl 3-amino-2,3-dihydro-1H-indene-5-carboxylate hydrochloride. Nanotechnology-based delivery systems have also been explored to enhance the pharmacokinetic profile of these molecules.

From a computational chemistry perspective, virtual screening methods have been employed to predict the binding modes of< strong>Methyl 3-amino-2,3-dihydro-1H-indene-5-carboxylate hydrochloride derivatives with biological targets. Molecular docking simulations have revealed insights into how different substituents influence binding affinity and selectivity. These computational approaches complement experimental efforts by providing rapid assessments of large chemical libraries, thereby accelerating the drug discovery process.

The synthesis and application of< strong>Methyl 3-amino-2,3-dihydro-1H-indene-5-carboxylate hydrochloride also intersect with green chemistry principles. Efforts have been made to develop environmentally benign synthetic routes that minimize waste generation and hazardous reagent usage. For instance, biocatalytic methods using engineered enzymes have been investigated as alternative to traditional chemical transformations. Such innovations contribute to reducing the ecological footprint of pharmaceutical manufacturing while maintaining high yields and purity standards.

In conclusion, METHYL 3-AMINO-2,3-DIHYDRO-1H-INDENE-5-CARBOXYLATE HYDROCHLORIDE (CAS NO 903558-73-6) represents a promising candidate in pharmaceutical research due to its versatile structural features and potential therapeutic applications. Ongoing studies continue to uncover new ways to harness its properties for developing next-generation drugs. As research progresses, this compound is expected to play an increasingly significant role in addressing unmet medical needs across various therapeutic areas.